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Compound of Interest

Compound Name: Trinickel disulphide

Cat. No.: B081908

An in-depth examination of the crystal structure of trinickel disulfide (NisSz), a material of
burgeoning interest in catalysis and energy technologies, is presented. This guide offers a
comprehensive overview of its crystallographic data, detailed experimental protocols for its
synthesis and analysis, and visual representations of its atomic arrangement and fabrication
workflows, tailored for researchers, scientists, and professionals in drug development.

Trinickel disulfide, known mineralogically as heazlewoodite, is increasingly recognized for its
significant potential in a variety of advanced applications. Its distinct crystal structure underpins
its valuable electronic and catalytic properties, making it a focal point of research for
electrocatalysis—particularly in the hydrogen evolution reaction (HER) and oxygen evolution
reaction (OER)—as well as for high-performance supercapacitors and next-generation
batteries. A thorough understanding of its atomic structure is paramount for harnessing its full
potential.

Crystallographic Data at a Glance

Trinickel disulfide predominantly adopts a trigonal (rhombohedral) crystal system, which is the
heazlewoodite structure.[1][2] A less frequently observed orthorhombic phase has also been
identified.[3] The key crystallographic parameters for these two phases are detailed in the
tables below to facilitate a clear comparison.

Table 1: Crystallographic Data for Trigonal Trinickel Disulfide (Heazlewoodite)
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Parameter Value
Crystal System Trigonal
Space Group R32
Pearson Symbol hR5
Lattice Parameters

a 5.743 A
c 7.136 A
a, B 90°

Y 120°

Atomic Coordinates

Ni (9e)

(0.503, 0, 0.833)

S (6¢)

(0, 0, 0.385)

Table 2: Crystallographic Data for Orthorhombic Trinickel Disulfide

Parameter Value
Crystal System Orthorhombic
Space Group Cmcm
Lattice Parameters

a 3.21A

b 11.09 A

c 6.85 A

o, B,y 90°

Rigorous Experimental Protocols

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The synthesis and subsequent characterization of trinickel disulfide are fundamental to
investigating its intrinsic properties and exploring its practical applications. This section
provides detailed methodologies for common synthesis routes and essential analytical
techniques.

High-Temperature Solid-State Synthesis

This conventional method relies on the direct chemical reaction between elemental nickel and
sulfur at elevated temperatures.

Materials:

High-purity nickel powder

High-purity sulfur powder

Quartz ampoule

Tube furnace

Procedure:

» Stoichiometric quantities of nickel and sulfur powders are intimately mixed within an inert
atmosphere to prevent oxidation.

e The homogenous mixture is then sealed within an evacuated quartz ampoule.

e The sealed ampoule is subjected to a controlled heating process in a tube furnace, typically
within a temperature range of 400-600 °C, for a duration of several hours to several days to
ensure the complete formation and crystallization of NisSa.

e A slow cooling ramp down to room temperature is employed to yield the crystalline trinickel
disulfide product.

Hydrothermal Synthesis

Hydrothermal synthesis offers a solution-based approach for producing crystalline NisSz at
comparatively lower temperatures.[4][5]
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Materials:

A nickel salt, such as nickel chloride or nickel nitrate

A sulfur source, for instance, sodium sulfide or thiourea

Deionized water as the solvent

A stainless-steel autoclave with a Teflon liner

Procedure:

e The nickel salt and the sulfur source are dissolved in deionized water to create a precursor
solution.

e This solution is then transferred into a Teflon-lined stainless-steel autoclave.

o The autoclave is hermetically sealed and heated to a specific temperature, generally
between 120 °C and 200 °C, for a predetermined period, which can range from a few hours
to a full day.[6]

o Following the reaction period, the autoclave is allowed to cool to ambient temperature.

e The resulting solid product is harvested through filtration or centrifugation, thoroughly
washed with deionized water and ethanol to eliminate any residual reactants, and
subsequently dried in an oven.

X-ray Diffraction (XRD) Analysis

X-ray diffraction is an indispensable technique for the structural characterization of the
synthesized NisSz, providing critical information on its crystal structure, phase composition, and
crystallite dimensions.[7][8][9][10]

Instrumentation:
« An X-ray diffractometer equipped with a Cu Ka radiation source (A = 1.5406 A)

Procedure:
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o Afine powder of the synthesized NisS:z is prepared and uniformly mounted on a sample
holder.

e The sample is then placed within the X-ray diffractometer.

o The XRD pattern is collected over a defined 20 angular range, for example, from 20° to 80°,
utilizing a specific step size and scan rate.

e The positions and intensities of the diffraction peaks in the resulting pattern are compared
against standard diffraction data, such as those from the Joint Committee on Powder
Diffraction Standards (JCPDS) database, to confirm the identity and purity of the crystalline
phases.

o For more in-depth structural analysis, techniques like Rietveld refinement can be applied to
the XRD data to precisely determine lattice parameters and atomic positions.

Visualizing the Structure and Process

To aid in the conceptual understanding of trinickel disulfide's structure and the experimental
procedures involved in its study, the following diagrams are provided.

Caption: Atomic coordination in trigonal NisSa.
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Caption: General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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